Cas no 1697112-38-1 (3-methyl-1-(piperidin-4-yl)pyrrolidin-3-ol)

• Product Name: 3-methyl-1-(piperidin-4-yl)pyrrolidin-3-ol
• CAS No: 1697112-38-1
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• MDL: MFCD30476385
• CID: 4611442
• PubChem ID: 103358783
• Update Time: 2025-06-11

3-methyl-1-(piperidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(piperidin-4-yl)pyrrolidin-3-ol
• 3-Pyrrolidinol, 3-methyl-1-(4-piperidinyl)-

• MDL： MFCD30476385
• Inchi： 1S/C10H20N2O/c1-10(13)4-7-12(8-10)9-2-5-11-6-3-9/h9,11,13H,2-8H2,1H3
• InChI Key： JETHHTDPNQBAEA-UHFFFAOYSA-N
• SMILES： N1(C2CCNCC2)CCC(C)(O)C1

Additional information on 3-methyl-1-(piperidin-4-yl)pyrrolidin-3-ol

Introduction to 3-methyl-1-(piperidin-4-yl)pyrrolidin-3-ol (CAS No. 1697112-38-1)

3-methyl-1-(piperidin-4-yl)pyrrolidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1697112-38-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyrrolidinone core substituted with a methyl group at the 3-position and a piperidine moiety at the 1-position, has garnered attention due to its structural complexity and potential biological activities. The presence of both nitrogen-containing heterocycles—the pyrrolidinone and piperidine rings—suggests a high degree of functional flexibility, making it a promising candidate for further investigation in drug discovery.

The structural framework of 3-methyl-1-(piperidin-4-yl)pyrrolidin-3-ol (CAS No. 1697112-38-1) is characterized by its rigid bicyclic system, which can facilitate interactions with biological targets. The pyrrolidinone ring is known to be a common pharmacophore in many bioactive molecules, often contributing to binding affinity and selectivity. The substitution pattern, particularly the methyl group at the 3-position and the piperidine ring at the 1-position, introduces additional functional sites that can be exploited for modulating biological activity. This compound’s unique structure positions it as a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds for their role in modulating various biological pathways. The piperidine moiety, in particular, is widely recognized for its presence in numerous approved drugs due to its ability to enhance solubility, improve pharmacokinetic properties, and interact with biological targets such as enzymes and receptors. The combination of a pyrrolidinone core with a piperidine substituent in 3-methyl-1-(piperidin-4-yl)pyrrolidin-3-ol (CAS No. 1697112-38-1) suggests that this compound may exhibit multiple pharmacological effects, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. The presence of both reactive sites—the hydroxyl group at the 3-position and the nitrogen atoms in the heterocyclic rings—allows for further chemical modification through various synthetic strategies. This flexibility enables chemists to explore different analogs with tailored biological activities, which could lead to the development of new drugs targeting specific diseases or conditions.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular modeling studies have shown that 3-methyl-1-(piperidin-4-yl)pyrrolidin-3-ol (CAS No. 1697112-38-1) can interact with several biological targets, including enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and inflammatory conditions. These computational findings provide a strong rationale for conducting further experimental investigations to validate these interactions and explore their therapeutic potential.

The synthesis of 3-methyl-1-(piperidin-4-yl)pyrrolidin-3-ol (CAS No. 1697112-38-1) presents an interesting challenge due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to access such molecules efficiently. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the key carbon-carbon bonds in this compound. Additionally, asymmetric synthesis techniques have been utilized to introduce chirality at specific positions, which is crucial for achieving high enantiomeric purity in pharmaceutical applications.

The potential applications of 3-methyl-1-(piperidin-4-yi)pyrrolidin-i)-ol (CAS No. 1697112-i8-i) are broad and span multiple therapeutic areas. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways, making it a candidate for treating metabolic disorders such as diabetes and obesity. Furthermore, its structural features suggest potential activity against neurodegenerative diseases like Alzheimer’s disease and Parkinson’s disease by interacting with specific receptors or enzymes implicated in these conditions.

In addition to its potential therapeutic applications, 3-methyl-l-(pi-peridine-i)-yl)pyrroli-d-in-i)-ol (CAS No. 1697112-i8-i) may also find utility as an intermediate in the synthesis of more complex drug candidates. Its unique structural features make it a versatile scaffold that can be modified to target different biological pathways or enhance specific pharmacokinetic properties. This adaptability is highly valued in drug discovery programs where lead optimization is essential for developing effective therapeutics.

The safety profile of any new compound is paramount before it can be considered for clinical use. While preliminary studies on 3-methyl-l-(pi-peridine-i)-yl)pyrroli-d-in-i)-ol (CAS No. 1697112-i8-i) have not revealed significant toxicity concerns, further comprehensive toxicological assessments are necessary to ensure its safety when used in humans. These studies will include evaluations of acute toxicity, chronic toxicity, genotoxicity, and other relevant parameters to establish safe dosing regimens and identify any potential side effects.

The regulatory landscape for new pharmaceutical compounds also plays a critical role in determining their commercial viability. Regulatory agencies such as the U.S. Food and Drug Administration (FDA), European Medicines Agency (EMA), and other regional bodies require stringent testing before approving new drugs for market use. Given the promising preclinical data on 3-methyl-l-(pi-peridine-i)-yl)pyrroli-d-in-i)-ol (CAS No., navigating these regulatory pathways will be essential for bringing this compound into clinical practice.

In conclusion,i-methyl-l-(pi-peridine-i)-yl)pyrroli-d-in-i)-ol (CAS No.) represents an exciting opportunity for pharmaceutical research due to its unique structure and potential biological activities . Further studies are warranted to fully elucidate its therapeutic potential , optimize its synthetic routes ,and ensure its safety profile . With continued investigation ,this compound could emerge as a valuable asset i-n drug discovery efforts aimed at addressing unmet medical needs .